Cas no 1805087-33-5 (2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a multifunctional structure, featuring bromomethyl, difluoromethyl, hydroxy, and trifluoromethyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in nucleophilic substitution reactions facilitated by the bromomethyl group. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. The hydroxy group offers additional functionalization potential, while the trifluoromethyl moiety contributes to electron-withdrawing effects. Its well-defined structure and high purity make it suitable for precision synthesis applications.

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine structure

1805087-33-5 structure

Product Name:2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

CAS No:1805087-33-5

MF:C₈H₅BrF₅NO

MW:306.027418851852

CID:4890674

Update Time:2025-06-12

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine
- Inchi： 1S/C8H5BrF5NO/c9-2-4-6(16)3(7(10)11)1-5(15-4)8(12,13)14/h1,7,16H,2H2
- InChI Key： IGKQQYGKLVPXTM-UHFFFAOYSA-N
- SMILES： BrCC1C(=C(C(F)F)C=C(C(F)(F)F)N=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 2.6
Topological Polar Surface Area: 33.1

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025907-250mg	2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine	1805087-33-5	95%	250mg	$940.80	2022-04-01
Alichem	A029025907-500mg	2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine	1805087-33-5	95%	500mg	$1,819.80	2022-04-01
Alichem	A029025907-1g	2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine	1805087-33-5	95%	1g	$3,184.50	2022-04-01

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Related Literature

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Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805087-33-5)

The compound 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805087-33-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including a bromomethyl group, a difluoromethyl substituent, and a trifluoromethyl moiety, this molecule exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, making them invaluable in the development of next-generation therapeutics. The presence of multiple fluorine atoms in 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine contributes to its lipophilicity and electronic properties, which are critical for optimizing drug-receptor interactions. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's potential application in agrochemical formulations. The pyridine core is a common scaffold in many pesticides and herbicides, and the introduction of halogenated groups can significantly alter the biological activity of these molecules. As sustainability and environmental safety become paramount concerns, researchers are exploring how 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine can be used to develop more efficient and eco-friendly crop protection agents.

The synthesis and characterization of CAS No. 1805087-33-5 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is essential for its use in high-stakes applications like pharmaceutical intermediates or material science. The compound's stability under various conditions is also a subject of ongoing research, as it impacts its handling and storage requirements.

From a commercial perspective, 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine is part of a broader market trend toward custom synthesis and fine chemicals. Companies specializing in contract research organizations (CROs) and contract manufacturing organizations (CMOs) are increasingly offering tailored solutions for clients seeking bespoke chemical entities. This compound's versatility makes it a valuable asset in such collaborations.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805087-33-5) represents a cutting-edge example of how fluorinated heterocycles are driving innovation across multiple industries. Its applications in drug discovery, agrochemicals, and material science highlight its importance in modern chemistry. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow exponentially.